Cas no 2171697-28-0 (2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• CAS No: 2171697-28-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5791126
• PubChem ID: 165812295
• Update Time: 2025-06-08

2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
• 2171697-28-0
• EN300-1515042
• 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-22(23(29)27-16-26(5-2,6-3)24(30)31)28-25(32)33-15-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,21-22H,4-6,15-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： XOOFBMAVMFOHRF-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(NCC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid

2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS No. 2171697-28-0): An Overview

2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS No. 2171697-28-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) protected amino acids, which are widely used in the synthesis of peptides and proteins. The unique structure of this compound offers several advantages in terms of stability, solubility, and reactivity, making it a valuable tool in various biochemical applications.

The fluorenylmethyloxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, primarily used to protect the amino group of amino acids. This protecting group is easily removed under mild conditions, making it ideal for sequential coupling reactions in solid-phase peptide synthesis (SPPS). The 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid molecule incorporates this Fmoc group, along with a butanamidomethyl moiety, which adds additional functional groups that can be exploited for further chemical modifications.

Recent studies have highlighted the potential of 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have demonstrated that this compound can be used as a building block for the synthesis of peptides with enhanced bioavailability and reduced toxicity. The unique combination of the Fmoc protecting group and the butanamidomethyl moiety allows for precise control over the stereochemistry and conformation of the resulting peptides, which is crucial for their biological activity.

In addition to its applications in peptide synthesis, 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid has shown promise in the field of drug delivery systems. A study published in the Journal of Medicinal Chemistry reported that this compound can be incorporated into nanocarriers to improve the delivery and targeting of therapeutic agents to specific tissues or cells. The enhanced solubility and stability provided by the Fmoc group make it an attractive candidate for such applications.

The synthesis of 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid involves several steps, including the protection of the amino group with Fmoc, followed by the coupling with an appropriate carboxylic acid to form the butanamidomethyl moiety. The final step involves deprotection to yield the desired product. This multi-step process requires careful optimization to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in various research and industrial settings.

The physical and chemical properties of 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 453.54 g/mol. The compound exhibits good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in solution-phase reactions. Its melting point is around 150°C, and it has a pKa value that allows for controlled deprotection under mild acidic conditions.

In terms of safety and handling, 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid should be stored under dry conditions at room temperature to prevent degradation. It is recommended to handle this compound with appropriate personal protective equipment (PPE), including gloves and safety goggles, to avoid skin contact or inhalation.

The future prospects for 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid are promising. Ongoing research is focused on exploring its potential applications in areas such as cancer therapy, neurodegenerative diseases, and infectious diseases. The ability to fine-tune its properties through chemical modifications makes it a versatile platform for developing new therapeutic strategies.

In conclusion, 2-ethyl-2-{2-({(9H-fluoren-9-y l)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS No. 2171697-28-0) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential tool for advancing our understanding of biological systems and developing new therapeutic agents.